Cas no 1030095-98-7 (2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: 2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 1030095-98-7
• MF: C₂₅H₂₀FNO₅
• MW: 433.42841053009
• CID: 5383143
• Update Time: 2025-05-21

2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenoxy)ethyl 1,2-dihydro-2-(4-methoxyphenyl)-1-oxo-4-isoquinolinecarboxylate
• 2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• Inchi： 1S/C25H20FNO5/c1-30-19-12-8-18(9-13-19)27-16-23(21-4-2-3-5-22(21)24(27)28)25(29)32-15-14-31-20-10-6-17(26)7-11-20/h2-13,16H,14-15H2,1H3
• InChI Key： YHFOGYMHBCKHDR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCCOC2=CC=C(F)C=C2)=O)=CN1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 433.133
• Monoisotopic Mass: 433.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1A^2

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.2±55.0 °C(Predicted)
• pka: -3.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Comprehensive Overview of 2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 1030095-98-7)

The compound 2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 1030095-98-7) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a fluorophenoxy moiety, a methoxyphenyl substituent, and a dihydroisoquinoline core. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its structural complexity and versatility in drug design.

In recent years, the demand for novel isoquinoline derivatives has surged, driven by their pharmacological properties. The 4-fluorophenoxy and 4-methoxyphenyl groups in this compound are particularly noteworthy, as they are often associated with enhanced bioavailability and target specificity. These attributes make CAS No. 1030095-98-7 a subject of interest for scientists exploring treatments for chronic diseases, inflammation, and metabolic disorders. Its potential as a kinase inhibitor or receptor modulator is also under investigation.

The synthesis of 2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate involves multi-step organic reactions, including esterification and cyclization. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. This compound's stability under various conditions makes it suitable for further derivatization, a topic frequently searched by chemists in academic and industrial settings. Questions like "How to synthesize isoquinoline carboxylates?" or "Applications of fluorophenoxy compounds in medicine" reflect the growing curiosity around this molecule.

From an industrial perspective, CAS No. 1030095-98-7 is valued for its potential role in developing high-performance materials. Its aromatic and heterocyclic components may contribute to the creation of advanced polymers or coatings with specific optical or thermal properties. Researchers are also examining its compatibility with green chemistry principles, aligning with the global push for sustainable synthetic methods. This aligns with popular search trends such as "eco-friendly synthesis of heterocyclic compounds" and "biodegradable material innovations."

In summary, 2-(4-fluorophenoxy)ethyl 2-(4-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate represents a promising candidate for both pharmaceutical and material science applications. Its intricate structure and functional diversity continue to inspire research, addressing contemporary challenges in drug discovery and sustainable technology. As interest in specialty chemicals grows, this compound is poised to play a significant role in future scientific breakthroughs.